2-Butylmorpholine

• CAS No.: 90226-70-3
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 2-butylmorpholine
• InChI: InChI=1S/C8H17NO/c1-2-3-4-8-7-9-5-6-10-8/h8-9H,2-7H2,1H3
• InChI Key: KEJDUUFWAWCFEE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CNCCO1

Description

2-Butylmorpholine (CAS 4247-03-8) is a nitrogen-containing heterocyclic compound derived from morpholine, featuring a butyl substituent at the 2-position of the six-membered ring. Its molecular formula is C₈H₁₅NO, with a molar mass of 141.21 g/mol. The compound is primarily used as an intermediate in organic synthesis, a corrosion inhibitor in industrial processes, and a solvent for polar aprotic reactions. Its unique steric and electronic properties, influenced by the butyl group, distinguish it from simpler morpholine derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Butylmorpholine

• Structural Difference : The butyl group is attached to the 3-position of the morpholine ring instead of the 2-position.
• Physical Properties: Boiling point: ~195°C (vs. 2-Butylmorpholine’s ~190°C). Solubility: Lower polarity due to reduced steric hindrance, enhancing miscibility with non-polar solvents.
• Reactivity :
  • 3-Butylmorpholine exhibits faster nucleophilic substitution rates in alkylation reactions due to better accessibility of the nitrogen lone pair .
• Applications : Less commonly used in asymmetric catalysis compared to 2-Butylmorpholine, which benefits from steric effects for chiral induction .

2-Pentylmorpholine

• Structural Difference : A pentyl chain replaces the butyl group at the 2-position.
• Physical Properties :
  • Boiling point: ~210°C (higher than 2-Butylmorpholine due to increased chain length).
  • Lipophilicity: Higher logP value (2.1 vs. 1.8), making it more suitable for lipid-based formulations.
• Reactivity :
  • The longer alkyl chain reduces solubility in polar solvents, limiting its utility in aqueous-phase reactions.
• Applications : Preferred in hydrophobic drug delivery systems, whereas 2-Butylmorpholine is favored in catalytic applications .

Comparison with Functionally Similar Compounds

Morpholine

• Structural Simplicity : Lacks alkyl substituents, resulting in higher polarity (boiling point: 128°C).
• Reactivity :
  • More nucleophilic due to unhindered nitrogen, but less selective in chiral synthesis.
• Industrial Use : Widely used as a pH adjuster and corrosion inhibitor, but 2-Butylmorpholine’s alkyl group enhances stability in high-temperature environments .

N-Methylmorpholine (NMM)

• Structural Feature : Methyl group attached to nitrogen instead of the ring.
• Basicity : pKa ~7.4 (vs. 2-Butylmorpholine’s pKa ~8.1), making NMM a weaker base.
• Applications : Primarily a base in peptide synthesis, whereas 2-Butylmorpholine’s steric bulk supports enantioselective catalysis .

Data Table: Key Properties of 2-Butylmorpholine and Analogues

Compound	Boiling Point (°C)	logP	pKa	Primary Applications
2-Butylmorpholine	190	1.8	8.1	Asymmetric catalysis, corrosion inhibition
3-Butylmorpholine	195	1.7	7.9	Alkylation reactions
2-Pentylmorpholine	210	2.1	8.3	Hydrophobic drug delivery
Morpholine	128	-0.9	8.7	pH adjustment, solvent
N-Methylmorpholine	115	0.5	7.4	Peptide synthesis, base catalyst

Notes

• Synthetic Challenges : Alkylation of morpholine to produce 2-Butylmorpholine requires controlled conditions to avoid ring-opening side reactions.
• Safety : Like most amines, it is hygroscopic and requires handling under inert atmospheres.